Cas no 184719-44-6 (methyl 4-oxopyran-3-carboxylate)

• Product Name: methyl 4-oxopyran-3-carboxylate
• CAS No: 184719-44-6
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 114363
• PubChem ID: 45090174
• Update Time: 2025-10-28

methyl 4-oxopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-3-carboxylicacid, 4-oxo-, methyl ester
• 4-Oxo-4H-pyran-3-carboxylic acid methyl ester
• 4H-Pyran-3-carboxylicacid,4-oxo-,methylester(9CI)
• methyl 4-oxopyran-3-carboxylate
• Methyl 4-oxo-4H-pyran-3-carboxylate
• A926800
• 184719-44-6
• Methyl4-oxo-4H-pyran-3-carboxylate

• Inchi： 1S/C7H6O4/c1-10-7(9)5-4-11-3-2-6(5)8/h2-4H,1H3
• InChI Key： QZZZUGWCDRSDKH-UHFFFAOYSA-N
• SMILES： O1C=CC(C(C(=O)OC)=C1)=O

Computed Properties

• Exact Mass: 154.02658
• Monoisotopic Mass: 154.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 52.6

methyl 4-oxopyran-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on methyl 4-oxopyran-3-carboxylate

Methyl 4-oxopyran-3-carboxylate (CAS No. 184719-44-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-oxopyran-3-carboxylate (CAS No. 184719-44-6) is a versatile and highly valuable compound in the realm of pharmaceutical synthesis. This heterocyclic ester, characterized by its pyran ring system and carboxylate functionality, has garnered significant attention due to its utility as a building block in the development of various therapeutic agents. The compound's unique structural features make it an indispensable intermediate in the synthesis of complex molecules, particularly in the field of drug discovery and development.

The chemical structure of methyl 4-oxopyran-3-carboxylate consists of a five-membered oxygen-containing heterocycle (pyran) with a methyl ester group attached to the 3-position and a carbonyl group at the 4-position. This configuration imparts remarkable reactivity, enabling it to participate in a wide array of chemical transformations. These include nucleophilic additions, condensation reactions, and cyclization processes, which are pivotal in constructing intricate molecular frameworks.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel heterocyclic compounds due to their diverse biological activities. Methyl 4-oxopyran-3-carboxylate has emerged as a crucial intermediate in this context, facilitating the synthesis of molecules with potential applications in areas such as anti-inflammatory, anti-viral, and anticancer therapies. Its ability to serve as a precursor for more complex structures underscores its importance in medicinal chemistry.

One of the most compelling aspects of methyl 4-oxopyran-3-carboxylate is its role in the synthesis of bioactive pyran derivatives. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit promising pharmacological properties. For instance, studies have demonstrated its utility in constructing pyran-based inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have shown encouraging results in preclinical studies, highlighting the compound's significance as a pharmacophore.

The synthesis of methyl 4-oxopyran-3-carboxylate typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation, enzymatic resolution, and protective group strategies have been instrumental in achieving high-quality intermediates for subsequent drug development.

The growing interest in green chemistry has also influenced the production processes of methyl 4-oxopyran-3-carboxylate. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global trends toward eco-friendly pharmaceutical manufacturing, emphasizing the importance of innovative approaches in chemical synthesis.

In addition to its pharmaceutical applications, methyl 4-oxopyran-3-carboxylate finds utility in agrochemical research. Its structural motifs are shared by several bioactive natural products, making it a valuable scaffold for designing novel pesticides and herbicides. By modifying its functional groups or incorporating additional heterocycles, chemists can generate compounds with enhanced efficacy against crop pathogens while maintaining environmental safety.

The compound's versatility extends to material science applications as well. Researchers have explored its potential use in developing advanced polymers and coatings with unique properties such as biodegradability and mechanical strength. These innovations underscore the broad applicability of methyl 4-oxopyran-3-carboxylate, beyond traditional pharmaceuticals.

The latest advancements in computational chemistry have further enhanced the understanding of methyl 4-oxopyran-3-carboxylate's reactivity and mechanisms. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the rational design of more effective drug candidates. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The future prospects for methyl 4-oxopyran-3-carboxylate remain bright, with ongoing research uncovering new applications and synthetic possibilities. As the demand for innovative therapeutics continues to grow, this compound is poised to play an even more significant role in pharmaceutical development. Collaborative efforts between academia and industry will be essential to fully realize its potential.